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Compound of Interest

Compound Name: 2-(4-Methylphenyl)oxirane, (-)-

Cat. No.: B12749857

This technical guide provides an in-depth analysis of the spectroscopic data for the chiral
epoxide, (-)-2-(4-Methylphenyl)oxirane, also known as (S)-2-(p-Tolyl)oxirane or (-)-4-
Methylstyrene oxide. This document is intended for researchers, scientists, and professionals
in drug development and chemical synthesis who utilize spectroscopic techniques for structural
elucidation and quality control. Herein, we delve into the Nuclear Magnetic Resonance (NMR),
Infrared (IR), and Mass Spectrometry (MS) data, offering not just the spectral features but also
the underlying principles and experimental considerations that inform the interpretation.

Introduction to (-)-2-(4-Methylphenyl)oxirane

(-)-2-(4-Methylphenyl)oxirane is a valuable chiral building block in asymmetric synthesis. Its
stereochemistry and the reactivity of the epoxide ring make it a key intermediate in the
preparation of various pharmaceutical agents and other fine chemicals. Accurate and
comprehensive spectroscopic characterization is paramount to ensure its chemical identity,
purity, and enantiomeric integrity. This guide will systematically dissect the data obtained from
1H NMR, 8C NMR, IR, and MS analyses.

The structure of (-)-2-(4-Methylphenyl)oxirane, with the IUPAC name (2S)-2-(4-
methylphenyl)oxirane, is presented below. The numbering convention used throughout this
guide for the assignment of NMR signals is also indicated.

Molecular ldentity:

e Molecular Formula: CoH100[1][2]
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e Molecular Weight: 134.17 g/mol [1][3]

« CAS Number: 135413-94-4[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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[pubchem.ncbi.nim.nih.gov]
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To cite this document: BenchChem. [Spectroscopic Data of (-)-2-(4-Methylphenyl)oxirane: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12749857#2-4-methylphenyl-oxirane-spectroscopic-
data-nmr-ir-msj

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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